![molecular formula C16H11ClN2O B5441522 1-[3-(3-chlorophenyl)acryloyl]-1H-benzimidazole](/img/structure/B5441522.png)
1-[3-(3-chlorophenyl)acryloyl]-1H-benzimidazole
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Description
The compound “1-[3-(3-chlorophenyl)acryloyl]-1H-benzimidazole” belongs to the class of organic compounds known as benzimidazoles . Benzimidazoles are organic compounds containing a benzene ring fused to an imidazole ring. Imidazole is a five-member ring that has two non-adjacent nitrogen atoms .
Synthesis Analysis
While specific synthesis methods for “1-[3-(3-chlorophenyl)acryloyl]-1H-benzimidazole” are not available, benzimidazoles are generally synthesized through the reaction of o-phenylenediamine with carboxylic acids . The reaction conditions and catalysts used can vary depending on the specific structures of the reactants .Chemical Reactions Analysis
Benzimidazoles, in general, can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and coordination reactions . The specific reactions that “1-[3-(3-chlorophenyl)acryloyl]-1H-benzimidazole” can undergo would depend on the specific functional groups present in the molecule.Physical And Chemical Properties Analysis
The physical and chemical properties of “1-[3-(3-chlorophenyl)acryloyl]-1H-benzimidazole” would depend on its specific structure . In general, benzimidazoles are solid at room temperature and have relatively high melting points . They are also typically soluble in common organic solvents .Mechanism of Action
The mechanism of action of “1-[3-(3-chlorophenyl)acryloyl]-1H-benzimidazole” is not known without specific research data . Benzimidazoles are known to have a wide range of biological activities, including antimicrobial, antiviral, and anticancer activities . The specific mechanism of action would depend on the specific functional groups present in the molecule.
Future Directions
The future directions for research on “1-[3-(3-chlorophenyl)acryloyl]-1H-benzimidazole” would depend on its biological activity and potential applications. Benzimidazoles are a focus of research due to their wide range of biological activities, and new derivatives are continually being synthesized and tested .
properties
IUPAC Name |
(E)-1-(benzimidazol-1-yl)-3-(3-chlorophenyl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11ClN2O/c17-13-5-3-4-12(10-13)8-9-16(20)19-11-18-14-6-1-2-7-15(14)19/h1-11H/b9-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YEANEBJIUFOSIQ-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=CN2C(=O)C=CC3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)N=CN2C(=O)/C=C/C3=CC(=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.72 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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